2-Nitro-5-[(3-phenylpropyl)sulfanyl]aniline

• CAS No.: 58841-26-2
• Molecular Formula: C15H16N2O2S
• Molecular Weight: 288.4 g/mol
• IUPAC Name: 2-nitro-5-(3-phenylpropylsulfanyl)aniline
• InChI: InChI=1S/C15H16N2O2S/c16-14-11-13(8-9-15(14)17(18)19)20-10-4-7-12-5-2-1-3-6-12/h1-3,5-6,8-9,11H,4,7,10,16H2
• InChI Key: FOOMZPKUMSDTLL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCCSC2=CC(=C(C=C2)[N+](=O)[O-])N

Description

2-Nitro-5-[(3-phenylpropyl)sulfanyl]aniline is a useful research compound. Its molecular formula is C15H16N2O2S and its molecular weight is 288.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3.45 G. of 2-amino-4-chloro-1-nitrobenzene and 5.3 g. of sodium sulfide monohydrate in 30 ml. of dimethylformamide is heated at about 100° for 1 hour under nitrogen, cooled and 4.5 g. of 3-phenylpropyl bromide added, held at 20°-25° for 4 hours, then diluted with water. The product is filtered off and recrystallized from methanol to afford 2-amino-4-(3-phenylpropylthio)-1-nitrobenzene.